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Compound of Interest

Compound Name: 2-(Octyloxy)ethanol

Cat. No.: B167883

Essential Safety and Handling Guide for 2-
(Octyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-(Octyloxy)ethanol
to ensure a safe laboratory environment. Adherence to these protocols is essential to minimize
risks and ensure regulatory compliance.

Hazard Identification and Classification

2-(Octyloxy)ethanol is classified with significant health hazards.[1] Understanding these risks
Is the first step in safe handling.

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement

. ] H302: Harmful if
Acute Toxicity, Oral 4 Warning

swallowed[1]
o H311: Toxic in contact
Acute Toxicity, Dermal 3 Danger ) )
with skin[1]
) H314: Causes severe
Skin ]
) o 1B Danger skin burns and eye
Corrosion/Irritation
damage[1]
Serious Eye H318: Causes serious
o 1 Danger
Damage/Eye Irritation eye damage[1]

Potential Health Effects:

 Inhalation of vapors or mist may cause respiratory tract irritation.[2]

e Skin contact can cause irritation and may be harmful if absorbed.[2]

e Eye contact can result in serious irritation and damage.[1][2]

 Ingestion is harmful and may cause systemic effects.[1][2]

o Repeated or prolonged exposure may lead to liver, kidney, and red blood cell damage.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-(Octyloxy)ethanol. The following
table summarizes the required equipment.
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Body Part

Required PPE

Specifications and
Recommendations

Eyes/Face

Safety Goggles & Face Shield

Chemical splash goggles are
essential.[3] A face shield
should be worn in addition to
goggles when there is a

significant splash hazard.[3][4]

Skin

Chemical-Resistant Gloves

Use rubber or plastic gloves.[3]
It is critical to select gloves
specifically tested for
resistance to 2-
(Octyloxy)ethanol. Disposable
nitrile gloves may not offer
adequate protection, even for

short-term exposure.[5]

Protective Clothing

Wear a lab coat, and for larger
quantities or splash risks, use
impervious clothing such as a
chemical-resistant apron or
suit.[4]

Footwear

Closed-toe shoes are
mandatory. For significant spill
risks, rubber boots are

recommended.[3]

Use an organic vapor
respirator if working with

heated material or if mists are

Respiratory Respirator generated.[3] Work should be
conducted in a well-ventilated
area, preferably within a
chemical fume hood.[6][7]
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Pre-Handling Checklist

Assess Task:
- Quantity of 2-(Octyloxy)ethanol
- Potential for splash or aerosol generation

Determines

@pproprime PPE based on ASSESSD
- J
Leads to
4 Handling [Procedure R

Don PPE:
1. Gown/Apron

2. Respirator (if needed)

3. Goggles & Face Shield

4. Gloves

Handle 2-(Octyloxy)ethanol
in a well-ventilated area
(e.g., chemical fume hood)

Post-Handling

Doff PPE (in reverse order):
1. Gloves
2. Goggles & Face Shield
3. Gown/Apron
4. Respirator

Wash Hands Thoroughly

Click to download full resolution via product page
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Operational Plan: Handling and Storage

Safe handling and storage practices are crucial to prevent exposure and accidents.

Handling Procedures:

Ventilation: Always handle 2-(Octyloxy)ethanol in a well-ventilated area. A certified chemical
fume hood is strongly recommended.[6][7]

e Avoid Inhalation: Do not breathe vapors or mists.[3][6]
e Prevent Contact: Avoid contact with eyes, skin, and clothing.[3]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, especially when transferring large quantities.[6]

e Tools: Use non-sparking tools to avoid ignition sources.[6][8]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6][9] Wash
hands thoroughly after handling.[6][9]

Storage Requirements:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[3][10][11]

Keep containers tightly closed and in their original packaging.[2][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][10]

Be aware that related glycol ethers can form explosive peroxides over time.[6][12]
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@g 2-(Octyloxy)ethanol

Store in Cool, Dry, Ventilated Area
Away from Ignition Sources & Incompatibles

@n Chemical Fun@\

Wear Appropriate PPE

Dispense using Grounded Equipment
and Non-Sparking Tools

Return to Storage
Ensure Container is Tightly Sealed

Click to download full resolution via product page

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[3] Seek immediate

medical attention.[3][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact )
clothing and shoes.[3] Wash the affected area

with soap and water.[2] Seek medical attention.

Move the exposed person to fresh air.[3] If

breathing is difficult or has stopped, provide

Inhalation o o ) ) )
artificial respiration.[6] Seek immediate medical
attention.

Do NOT induce vomiting.[6][10] If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink several glasses of water or

milk.[2][3] Seek immediate medical attention.[3]

Spill and Disposal Plan

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Contain the spill using non-combustible absorbent materials like sand, earth, or
vermiculite.[10]

o Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.[8]

e Clean: Clean the spill area thoroughly.
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o PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined
above.

Disposal:

o Dispose of 2-(Octyloxy)ethanol and any contaminated materials as hazardous waste.[6]

 All disposal practices must comply with federal, state, and local environmental regulations.[2]

e Do not allow the product or runoff from fire control to enter drains or waterways.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Octyloxy)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167883#personal-protective-equipment-for-handling-
2-octyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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